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Compound of Interest

Compound Name: Divinylcyclohexane

Cat. No.: B175716

For Researchers, Scientists, and Drug Development Professionals

Introduction to Divinylcyclohexane

Divinylcyclohexane (DVC) is a cyclic organic compound with the chemical formula CioH1e.
The presence of two vinyl (ethenyl) groups attached to a cyclohexane ring gives rise to several
constitutional and stereoisomers. These isomers, while sharing the same molecular weight,
exhibit distinct physical, chemical, and reactive properties, making a clear understanding of
their specific identifiers crucial for scientific and industrial applications. The position and
stereochemistry of the vinyl groups significantly influence the molecule's reactivity, particularly
in polymerization processes, and its utility as a chemical intermediate.

Isomers and Chemical Identifiers of
Divinylcyclohexane

The nomenclature and identification of divinylcyclohexane isomers are critical for accurate
sourcing, synthesis, and application. The Chemical Abstracts Service (CAS) assigns unique
numerical identifiers to every chemical substance, and each isomer of divinylcyclohexane
possesses a distinct CAS number.
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Table 1: Key Isomers of Divinylcyclohexane and Their
Chemical Identifiers

Isomer CAS IUPAC Molecular Canonical
InChl InChiKey
Name Number Name Formula SMILES
InChi=1S/
11 C10H16/c1 ZWUBFM
1,1- -3-10(4- WIQJSEQ Cc=Cc1(cc
o 77011-74- bis(ethenyl
Divinylcycl CioH16[1] 2)8-6-5-7- S- Cccil)c=C
6[1] )cyclohexa
ohexane 1 9-10/h3- UHFFFAO [1]
ne
4H,1-2,5- YSA-N[1]
9H2[1]
. (1R,25)-1,
cis-1,2-
o 1004-84- 2- Data not Data not Data not
Divinylcycl o CioH16 ] ] )
8[2] divinylcyclo available available available
ohexane
hexane
. cis-1,3-
cis-1,3- o
o 10283-89- Divinyl- Data not Data not Data not
Divinylcycl CioHie ) ) )
3[2] cyclohexan available available available
ohexane
[2]
1,4- 1,4-
o Not . Data not Data not Data not
Divinylcycl ) diethenylcy = CioHie ) ] )
assigned available available available
ohexane clohexane

Note: A specific CAS number for 1,4-divinylcyclohexane and the trans-isomers of 1,2-, 1,3-,

and 1,4-divinylcyclohexane are not readily available in public databases, suggesting they are

less common or may be grouped under a more general registration.

Physicochemical Properties

The physical and chemical properties of divinylcyclohexane isomers are influenced by the

substitution pattern on the cyclohexane ring.
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Table 2: Computed Physicochemical Properties of 1,1-

Divinylcyclohexane

Property Value Source
Molecular Weight 136.23 g/mol PubChem[1]
XLogP3-AA (LogP) 4.4 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem|[1]
Hydrogen Bond Acceptor

Count 0 PubChem[1]
Rotatable Bond Count 2 PubChem[1]
Exact Mass 136.125200510 Da PubChem|[1]
Topological Polar Surface Area 0 A2 PubChem[1]
Heavy Atom Count 10 PubChem[1]

Synthesis and Reactivity

The synthesis of specific divinylcyclohexane isomers often requires tailored synthetic
strategies to control regioselectivity and stereoselectivity.

Synthesis of cis-1,3-Divinylcyclohexane

A documented method for the preparation of cis-1,3-divinylcyclohexane involves a Wittig
reaction on the corresponding dialdehyde, cis-1,3-diformylcyclohexane.[3] The dialdehyde
precursor can be synthesized through the hydride reduction of the dimethyl ester of
cyclohexane-cis-1,3-dicarboxylic acid.[3]

@imethyl cyclohexane—cis—l,3—dicarboxylat<9 Hydride Reduction =Gis—1,3—Diformylcyclohexane)MR—{W:iS-1,3-DiViny|CyC|0hexa“e)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Divinylcyclohexane | C10H16 | CID 3018691 - PubChem [pubchem.ncbi.nim.nih.gov]

2. lookchem.com [lookchem.com]

3. tandfonline.com [tandfonline.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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